Cas no 2137484-47-8 (1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine)

• Product Name: 1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine
• CAS No: 2137484-47-8
• MF: C₁₅H₂₀N₄O₅S
• MW: 368.408102035522
• CID: 6580452
• PubChem ID: 165500428
• Update Time: 2025-06-12

1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 2137484-47-8
• EN300-1167929
• 1-[1-(4-nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine
• 1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine

• Inchi： 1S/C15H20N4O5S/c20-15(17-10-7-16-8-11-17)14-2-1-9-18(14)25(23,24)13-5-3-12(4-6-13)19(21)22/h3-6,14,16H,1-2,7-11H2
• InChI Key： GJUQCUYASUYMME-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC1C(N1CCNCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 368.11544092g/mol
• Monoisotopic Mass: 368.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 124Ų

Additional information on 1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine

Comprehensive Overview of 1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine (CAS No. 2137484-47-8)

1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine, with the CAS number 2137484-47-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrrolidine ring, a piperazine moiety, and a 4-nitrobenzenesulfonyl group, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications as a protease inhibitor or kinase modulator, aligning with current trends in targeted therapy development.

The growing demand for small-molecule inhibitors in oncology and immunology has propelled studies on compounds like 1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine. Its sulfonamide group enhances binding affinity to enzymatic pockets, a feature frequently explored in structure-activity relationship (SAR) studies. Recent publications highlight its relevance in high-throughput screening (HTS) libraries, addressing questions like "How do sulfonamide derivatives interact with protein targets?"—a common query in computational chemistry forums.

From a synthetic chemistry perspective, the compound’s pyrrolidine-2-carbonyl scaffold offers stereochemical complexity, appealing to researchers investigating chiral auxiliaries or asymmetric synthesis. The 4-nitrobenzenesulfonyl protecting group further enables selective deprotection strategies, a topic trending in peptide synthesis discussions. Analytical techniques such as HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a concern frequently raised in quality control workflows.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its nitroaromatic component warrants scrutiny under green chemistry principles. Laboratories optimizing solvent-free reactions or catalytic reductions of nitro groups often reference such compounds. This aligns with search trends like "sustainable synthesis of sulfonamides" or "biodegradable nitroarene derivatives."

In drug formulation, the piperazine ring’s proton-accepting properties may influence pharmacokinetics, particularly blood-brain barrier (BBB) penetration—a hot topic in central nervous system (CNS) drug design. Patent databases reveal structural analogs of this compound being explored for neuroinflammatory conditions, resonating with queries such as "sulfonamide-based neuroprotectants."

Future directions include derivatization studies to enhance water solubility or oral bioavailability, challenges commonly addressed in medicinal chemistry forums. Collaborative efforts between academia and industry continue to explore its potential, ensuring 1-[1-(4-Nitrobenzenesulfonyl)pyrrolidine-2-carbonyl]piperazine remains a compound of interest in cutting-edge research.